Cas no 2677-71-6 (Benzenamine,N,N-dimethyl-4-[(trifluoromethyl)thio]-)

• Product Name: Benzenamine,N,N-dimethyl-4-[(trifluoromethyl)thio]-
• CAS No: 2677-71-6
• MF: C₉H₁₀F₃NS
• MW: 221.242611408234
• MDL: MFCD04972845
• CID: 240025
• PubChem ID: 21439340
• Update Time: 2025-04-19

Benzenamine,N,N-dimethyl-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,N,N-dimethyl-4-[(trifluoromethyl)thio]-
• N,N-dimethyl-4-(trifluoromethylsulfanyl)aniline
• 1-Dimethylamino-4-(trifluormethyl-mercapto)-benzol
• Aniline,N,N-dimethyl-p-[(trifluoromethyl)thio]-(7CI,8CI)
• Benzenamine,N,N-dimethyl-4-[(trifluoromethyl)thio]
• 2677-71-6
• DTXSID40613911
• N,N-dimethyl-4-[(trifluoromethyl)sulfanyl]aniline
• MFCD04972845
• N,N-Dimethyl-4-[(trifluoromethyl)thio]benzenamine
• N,N-DIMETHYL-4-(TRIFLUOROMETHYLTHIO)-ANILINE
• FT-0634439
• N,N-Dimethyl-4-(trifluoromethylthio)aniline
• MDGKYHTVVJPJEP-UHFFFAOYSA-N
• SCHEMBL11755915

• MDL： MFCD04972845
• Inchi： 1S/C9H10F3NS/c1-13(2)7-3-5-8(6-4-7)14-9(10,11)12/h3-6H,1-2H3
• InChI Key： MDGKYHTVVJPJEP-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 221.04900
• Monoisotopic Mass: 221.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• Density: 1.25
• Boiling Point: 197.7°C at 760 mmHg
• Flash Point: 73.4 ℃
• Refractive Index: 1.514 
• PSA: 28.54000
• LogP: 3.36450

Benzenamine,N,N-dimethyl-4-[(trifluoromethyl)thio]- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38